Cas no 1804377-67-0 (6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid
• CAS No: 1804377-67-0
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875835
• Update Time: 2025-06-08

6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-7-5(8(10)11)2-4(3-12)13-6(7)9(14)15/h2,8H,1H3,(H,14,15)
• InChI Key： RBICTHGKJQQHNU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C(=O)O)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.4
• Topological Polar Surface Area: 83.2

Additional information on 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid

Introduction to 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid (CAS No. 1804377-67-0)

6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid (CAS No. 1804377-67-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid, including the cyano, difluoromethyl, and methoxy groups, contribute to its distinct chemical properties and biological activities.

The cyano group in 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid is a key functional group that imparts significant electronic and steric effects. These effects can influence the compound's reactivity, stability, and interactions with biological targets. The presence of the difluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The methoxy group, on the other hand, contributes to the compound's solubility and can modulate its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been shown to inhibit the activity of kinases such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer. These findings suggest that 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it shows low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic chemistry, 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid can be synthesized through a series of well-established chemical reactions. The synthesis typically involves the condensation of appropriate starting materials followed by functional group modifications to introduce the cyano, difluoromethyl, and methoxy groups. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale pharmaceutical research and development.

The potential applications of 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research to probe the function of specific biological targets and pathways. For example, it can be used as a probe to study the role of COX and LOX enzymes in inflammatory processes or as a tool to investigate the mechanisms underlying cancer cell proliferation.

In conclusion, 6-Cyano-4-(difluoromethyl)-3-methoxypyridine-2-carboxylic acid (CAS No. 1804377-67-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.